Cas no 74869-23-1 ()

74869-23-1 structure
structure
Product name:
CAS No:74869-23-1
MF:C21H18
MW:270.367625713348
CID:6703018
PubChem ID:135390710

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C21H18/c1-3-16-14(2)21-17-9-5-4-8-15(17)12-13-20(21)19-11-7-6-10-18(16)19/h4-13H,3H2,1-2H3
    • InChI Key: PGSJEOCIAIYOLH-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=CC=1C1C=CC=CC=1C(CC)=C2C

Computed Properties

  • Exact Mass: 270.140850574g/mol
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų

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